2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone

• IUPAC Name: 2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C19H23N5OS/c1-13-7-9-24(10-8-13)17(25)12-26-19-22-21-18(23(19)2)15-11-20-16-6-4-3-5-14(15)16/h3-6,11,13,20H,7-10,12H2,1-2H3
• InChI Key: REQDAPSPCFEGSP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NN=C(N2C)C3=CNC4=CC=CC=C43
• Molecular Formula: C19H23N5OS
• Molecular Weight: 369.5 g/mol

Description

2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H23N5OS and its molecular weight is 369.49. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Evaluation

Compounds with structural similarities to the given chemical, particularly those incorporating indole and triazole motifs, have been explored for their potential as anticonvulsant agents. For instance, Ahuja and Siddiqui (2014) synthesized a series of indole C-3 substituted 5-amino-6-(5-substituted-2-phenyl-1H-indol-1-yl)-4,5-dihydro-1,2,4-triazine-3(2H)-thione derivatives, demonstrating significant activity in maximal electroshock tests and pentylenetetrazole screens. These compounds were evaluated for their potential mechanistic action through in vitro binding assays on sodium channels and γ-amino butyric acid estimation, highlighting their prospective use in anticonvulsant therapy (Ahuja & Siddiqui, 2014).

Antiviral Activity against COVID-19

Rashdan et al. (2021) focused on the synthesis of novel thiadiazole and triazole hybrids to investigate their potential antiviral activities against the coronavirus disease (COVID-19) by inhibiting the main coronavirus protease, an essential component in the virus's propagation. This study underscores the significance of structural modifications in triazole derivatives for enhancing antiviral efficacy, offering insights into drug design strategies aimed at combating COVID-19 (Rashdan et al., 2021).

Corrosion Inhibition

The application of triazole derivatives as corrosion inhibitors has been explored by Jawad et al. (2020), who synthesized 1-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)ethanone (MPTE) and investigated its efficacy as a corrosion inhibitor for mild steel in a corrosive environment. The study demonstrated the inhibitor's high efficiency, which increased with concentration, and utilized density functional theory (DFT) calculations to correlate the chemical structure with its inhibitory performance (Jawad et al., 2020).